Cas no 898761-00-7 (6-Chloro-1-(3,4-dichlorophenyl)-1-oxohexane)

• Product Name: 6-Chloro-1-(3,4-dichlorophenyl)-1-oxohexane
• CAS No: 898761-00-7
• MF: C₁₂H₁₃Cl₃O
• MW: 279.590020895004
• MDL: MFCD07700052
• CID: 872410
• PubChem ID: 24726757
• Update Time: 2025-06-22

6-Chloro-1-(3,4-dichlorophenyl)-1-oxohexane Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-1-(3,4-dichlorophenyl)-1-oxohexane
• 6-chloro-1-(3,4-dichlorophenyl)hexan-1-one
• DTXSID80645150
• MS-21249
• AKOS016022586
• 898761-00-7
• MFCD07700052

• MDL： MFCD07700052
• Inchi： 1S/C12H13Cl3O/c13-7-3-1-2-4-12(16)9-5-6-10(14)11(15)8-9/h5-6,8H,1-4,7H2
• InChI Key： MQONOWOIXRTQBW-UHFFFAOYSA-N
• SMILES： ClCCCCCC(C1C=CC(=C(C=1)Cl)Cl)=O

Computed Properties

• Exact Mass: 278.00300
• Monoisotopic Mass: 278.003198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.97530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 6-Chloro-1-(3,4-dichlorophenyl)-1-oxohexane

Introduction to 6-Chloro-1-(3,4-dichlorophenyl)-1-oxohexane (CAS No. 898761-00-7)

6-Chloro-1-(3,4-dichlorophenyl)-1-oxohexane, identified by the CAS number 898761-00-7, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes a chlorinated hexane chain and a dichlorophenyl group. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in the development of pharmaceuticals and chemical intermediates.

The molecular formula of 6-Chloro-1-(3,4-dichlorophenyl)-1-oxohexane is C₁₃H₁₂Cl₃O, and its molecular weight is approximately 295.5 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the substitution and oxidation of appropriate starting materials. The synthesis process is crucial for ensuring the purity and stability of the final product, which are essential for its intended applications.

In recent years, research on 6-Chloro-1-(3,4-dichlorophenyl)-1-oxohexane has focused on its potential as a lead compound for drug discovery. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 6-Chloro-1-(3,4-dichlorophenyl)-1-oxohexane demonstrated significant inhibition of pro-inflammatory cytokines in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

Furthermore, preliminary investigations into the anti-cancer properties of 6-Chloro-1-(3,4-dichlorophenyl)-1-oxohexane have yielded encouraging results. A 2023 study published in the Cancer Research journal found that this compound selectively induced apoptosis in various cancer cell lines while showing minimal toxicity to normal cells. These findings highlight the compound's potential as a novel chemotherapeutic agent and warrant further preclinical and clinical evaluation.

The physical and chemical properties of 6-Chloro-1-(3,4-dichlorophenyl)-1-oxohexane are also noteworthy. It is a colorless to pale yellow liquid with a characteristic odor. The compound is soluble in common organic solvents such as ethanol and dichloromethane but has limited solubility in water. These properties make it suitable for use in various chemical reactions and formulations.

In addition to its potential therapeutic applications, 6-Chloro-1-(3,4-dichlorophenyl)-1-oxohexane is also used as an intermediate in the synthesis of other complex molecules. Its reactivity and functional group diversity allow it to participate in a wide range of chemical transformations, making it a valuable building block in organic synthesis. For example, it can be used to synthesize more complex pharmaceuticals or materials with tailored properties.

The safety profile of 6-Chloro-1-(3,4-dichlorophenyl)-1-oxohexane is an important consideration for its use in both research and industrial settings. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in well-ventilated areas away from incompatible materials.

In conclusion, 6-Chloro-1-(3,4-dichlorophenyl)-1-oxohexane (CAS No. 898761-00-7) is a versatile compound with significant potential in various fields of chemistry and medicine. Its unique molecular structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and improving human health.